BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on the
Physicochemical Properties of Dodecanediol
Isomers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,5-Dodecanediol

Cat. No.: B15363581

A comprehensive review of the available data on 1,2-Dodecanediol and 1,12-Dodecanediol,
presented as a comparative guide in the absence of published data for 1,5-Dodecanediol.

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive literature and database searches did not yield specific physicochemical
data for 1,5-Dodecanediol. This suggests that this particular isomer is not widely synthesized
or characterized. The following guide provides a detailed overview of the physicochemical
properties of two common isomers, 1,2-Dodecanediol and 1,12-Dodecanediol, to serve as a
valuable reference for understanding the characteristics of C12 diols.

Introduction

Dodecanediols are organic compounds with a twelve-carbon backbone and two hydroxyl (-OH)
groups. The position of these hydroxyl groups along the carbon chain defines the isomer and
significantly influences the molecule's physical and chemical properties. These diols are of
interest in various industrial and research applications, including as surfactants, in polymer
synthesis, and as formulation excipients. This guide focuses on the available data for 1,2-
Dodecanediol and 1,12-Dodecanediol.

Physicochemical Properties
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The following tables summarize the key physicochemical properties of 1,2-Dodecanediol and

1,12-Dodecanediol.

Table 1: General and Physical Properties

Property 1,2-Dodecanediol 1,12-Dodecanediol

CAS Number 1119-87-5[1][2][3] 5675-51-4[4][5][6]

Molecular Formula C12H2602[1][2] C12H2602[4][6][7]

Molecular Weight 202.33 g/mol [1] 202.33 g/mol [4][5][6]

Appearance White crystalline
solid/powder[4][6]

Melting Point 56-60 °C[1] 79-84 °C[4][7]

Boiling Point 188-190 °C at 12 mmHg[4]

Density 1.032 g/cm3[4]

Flash Point 176 °C (closed cup)[5]

Autoignition Temp.

300 °C[8]

Table 2: Solubility and Partition Coefficient

Property 1,2-Dodecanediol

1,12-Dodecanediol

Water Solubility

Insoluble[9]

Solubility in other solvents

Soluble in alcohol and warm
ether; Insoluble in petroleum
ether[9]

logP (Octanol/Water Partition

Coefficient)

3.1 (at 20°C)[9]

Experimental Protocols
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Detailed experimental procedures for determining the physicochemical properties of diols are
outlined below. These are general methods that can be applied to the characterization of long-
chain diols like dodecanediols.

Determination of Melting Point

The melting point of a solid diol can be determined using the capillary method.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Spatula

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the dry diol sample is finely ground using a mortar
and pestle.

o Capillary Loading: The open end of a capillary tube is tapped into the powdered sample to
pack a small amount (2-3 mm in height) of the material into the sealed end.

o Measurement: The loaded capillary tube is placed in the heating block of the melting point
apparatus.

o Heating: The sample is heated at a steady rate (e.g., 1-2 °C per minute) as it approaches the
expected melting point.

o Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire sample becomes a clear liquid (completion of melting)
are recorded as the melting range.
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Determination of Boiling Point (at reduced pressure)

For high-boiling point compounds like dodecanediols, distillation under reduced pressure is
necessary to prevent decomposition.

Apparatus:

Short-path distillation apparatus

¢ Round-bottom flask

o Condenser

e Receiving flask

e Thermometer and adapter

e Vacuum pump

¢ Manometer

e Heating mantle with a stirrer

Procedure:

Assembly: The distillation apparatus is assembled, ensuring all joints are properly sealed.

o Sample and Boiling Chips: The diol sample and a few boiling chips are placed in the round-
bottom flask.

e Vacuum Application: The system is evacuated to the desired pressure, which is monitored
with a manometer.

o Heating: The sample is heated gently with continuous stirring.

« Distillation: The temperature is gradually increased until the liquid begins to boil and the
condensate is observed on the thermometer bulb.
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» Boiling Point Reading: The temperature at which the liquid is distilling at a steady rate is
recorded as the boiling point at that specific pressure.

Determination of Solubility

The solubility of a diol in various solvents can be determined by the equilibrium saturation
method.

Apparatus:

Vials with screw caps

Analytical balance

Shaker or magnetic stirrer

Constant temperature bath

Centrifuge (optional)

Analytical instrument for quantification (e.g., GC-MS, HPLC)

Procedure:

o Sample Preparation: An excess amount of the diol is added to a known volume of the solvent
in a sealed vial.

o Equilibration: The vials are placed in a constant temperature bath and agitated for a
prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

e Phase Separation: The mixture is allowed to stand for any undissolved solid to settle. If
necessary, centrifugation can be used to achieve clear separation.

e Quantification: A known volume of the clear supernatant is carefully removed and diluted.
The concentration of the dissolved diol is then determined using a suitable and calibrated
analytical method.
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» Calculation: The solubility is expressed as mass per unit volume (e.g., g/L) or moles per unit
volume (mol/L).

Visualizations
Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the determination of the melting point of
a solid diol.

Sample Preparation Measurement Output

@—D{ Grind Sample }—D{ Pack Capillary Tube }—V Place in Apparatus }—D{ Heat Sample }—D{ Observe Melting }—V Record Range }—» Melting Point Range

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Note on Signaling Pathways: The request for signaling pathway diagrams is not applicable to a
document focused on the fundamental physicochemical properties of a small molecule like
dodecanediol. Such diagrams are relevant for illustrating the biological or pharmacological
mechanisms of action of a substance, for which there is no available information for
dodecanediols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dodecanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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